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Introduction
Penigequinolone A is a fungal meroterpenoid, a class of natural products derived from a

mixed biosynthetic pathway that combines elements of terpenoid and polyketide synthesis.[1]

[2] First isolated from Penicillium sp. No. 410, this quinolone alkaloid has demonstrated a range

of biological activities, including pollen-growth inhibition, nematicidal, insecticidal, and

antibacterial effects.[3][4][5] Its unique structure and promising bioactivities make it a person of

interest for further investigation in drug discovery and development. This technical guide

provides a comprehensive overview of the producing fungal strains, biosynthesis, experimental

protocols, and known biological activities of Penigequinolone A.

Fungal Strains Producing Penigequinolone A
Penigequinolone A has been identified as a secondary metabolite produced by the following

fungal strains:

Penicillium sp. No. 410: This is the original strain from which Penigequinolone A and its

analogue, Penigequinolone B, were first isolated.[3][5]

Penicillium thymicola: The biosynthetic gene cluster for Penigequinolone A has been

identified in this species.[4]
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Penicillium scabrosum: This species has also been reported to produce Penigequinolone
A.[6]

Biosynthesis of Penigequinolone A
Penigequinolone A is a meroterpenoid, indicating its hybrid biosynthetic origin.[2] The

biosynthesis initiates from the mevalonate (MEV) pathway, which is responsible for the

production of the terpenoid precursor.[2] The biosynthetic gene cluster for Penigequinolone A
has been identified in Penicillium thymicola and is catalogued as BGC0001372.[4] While a

detailed functional analysis of each enzyme in the cluster is yet to be fully elucidated, a

proposed biosynthetic pathway exists.
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Proposed biosynthetic pathway of Penigequinolone A.

Experimental Protocols
Cultivation of Penicillium sp. No. 410
Penicillium sp. No. 410 was cultured on malt extract agar slants. A piece of the mycelial mat

was inoculated into 500-mL shaking flasks, each containing 100 mL of a medium composed of

20 g of malt extract, 20 g of glucose, and 1 g of peptone in 1 L of water. The flasks were

incubated at 24°C for 14 days on a reciprocal shaker.[3]

Extraction and Purification of Penigequinolone A
The following workflow outlines the extraction and purification of Penigequinolone A from the

mycelial mats of Penicillium sp. No. 410.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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